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Compound of Interest

Compound Name: 4-Amino-2-fluorophenol

Cat. No.: B116865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2-fluorophenol (CAS No. 399-96-2) is a fluorinated aromatic compound of significant

interest in organic synthesis.[1] Its molecular structure, featuring amino, hydroxyl, and fluoro

groups on a benzene ring, makes it a versatile intermediate, particularly in the development of

pharmaceuticals and other specialized chemicals.[1] An accurate understanding of its physical

properties is a fundamental prerequisite for its effective handling, characterization, and

application in research and development. This guide provides a detailed overview of the

physical appearance and associated properties of 4-Amino-2-fluorophenol.

Physical and Chemical Properties
4-Amino-2-fluorophenol is typically encountered as a solid at room temperature. Its

appearance can vary, with suppliers describing it as a powder or crystalline solid. The color is

not uniform across all samples and is generally reported as ranging from white to gray to

brown.
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Property Value Source

Chemical Formula C₆H₆FNO [1][2][3]

Molecular Weight 127.12 g/mol [1][2][3]

Physical Form Powder to Crystal

Color White to Gray to Brown

Melting Point 171 °C [2]

Experimental Protocols
Accurate determination of the physical properties of a chemical substance like 4-Amino-2-
fluorophenol relies on standardized laboratory procedures. The following protocols outline the

methodologies for observing physical appearance and measuring the melting point.

Protocol 1: Determination of Physical Appearance
Objective: To qualitatively describe the physical state, color, and form of a 4-Amino-2-
fluorophenol sample.

Materials:

Sample of 4-Amino-2-fluorophenol

Spatula

White weighing paper or watch glass

Laboratory notebook

Procedure:

Place a small, representative sample of the compound onto a clean, dry piece of white

weighing paper or a watch glass using a spatula. The white background aids in accurate

color assessment.

Observe the sample under adequate laboratory lighting.
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Record the Physical State: Note whether the substance is a solid, liquid, or gas at ambient

temperature. For 4-Amino-2-fluorophenol, this will be a solid.

Record the Color: Describe the color of the sample as accurately as possible (e.g., white, off-

white, tan, brown). Note any inconsistencies or variations in color within the sample.

Record the Form: Describe the form of the solid. Note whether it is a fine powder, a

crystalline solid, amorphous, or consists of larger crystals. If crystalline, describe the shape

of the crystals if visible.

Document all observations in a laboratory notebook, referencing the sample's batch or lot

number.

Protocol 2: Melting Point Determination
Objective: To determine the melting point range of a 4-Amino-2-fluorophenol sample.

Materials:

Sample of 4-Amino-2-fluorophenol

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (closed at one end)

Spatula

Mortar and pestle (if sample consists of large crystals)

Procedure:

Sample Preparation: If the sample consists of large crystals, gently crush them into a fine

powder using a mortar and pestle. This ensures uniform packing and heat transfer.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample,

forcing a small amount of the solid into the tube. Invert the tube and gently tap it on a hard

surface to pack the solid into the closed end. Repeat until a packed column of 2-3 mm in

height is achieved.
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Instrument Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Determination:

Set the apparatus to heat at a rapid rate initially to approach the expected melting point

(literature value: 171 °C).[2]

When the temperature is approximately 15-20 °C below the expected melting point,

reduce the heating rate to 1-2 °C per minute.

Record the T₁: Note the temperature at which the first drop of liquid appears.

Record the T₂: Note the temperature at which the entire sample has completely melted

into a clear liquid.

Reporting: The melting point is reported as the range from T₁ to T₂. A narrow range (e.g., 1-2

°C) typically indicates a high degree of purity.

Logical Workflow Visualization
The following diagram illustrates the standard workflow for the physical characterization of a

chemical sample like 4-Amino-2-fluorophenol in a laboratory setting.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 4-
Amino-2-fluorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116865#4-amino-2-fluorophenol-physical-
appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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